(5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one

• Molecular Formula: C13H15BrFNO5
• Molecular Weight: 364.16 g/mol
• SMILES: C1C(OC(=O)N1C2=CC(=C(C=C2)Br)F)COCC(CO)O
• InChI: InChI=1S/C13H15BrFNO5/c14-11-2-1-8(3-12(11)15)16-4-10(21-13(16)19)7-20-6-9(18)5-17/h1-3,9-10,17-18H,4-7H2/t9?,10-/m1/s1
• InChIKey: DMEGFKYMMJSFLC-QVDQXJPCSA-N

The compound (5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one (CAS 2044712-34-5) is a chirally-defined, polysubstituted oxazolidinone derivative. It is not a drug substance but is primarily identified as Tedizolid Impurity 36 or 60, a key analytical reference standard for the second-generation oxazolidinone antibiotic tedizolid.

Sourcing (5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one: A Specialized Oxazolidinone Reference Standard

The compound (5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one (CAS 2044712-34-5) is a chirally-defined, polysubstituted oxazolidinone derivative. It is not a drug substance but is primarily identified as Tedizolid Impurity 36 or 60, a key analytical reference standard for the second-generation oxazolidinone antibiotic tedizolid . Its molecular formula is C13H15BrFNO5 with a molecular weight of 364.16, and its structure features a (5R)-configured oxazolidinone core substituted with a 4-bromo-3-fluorophenyl group and a 2,3-dihydroxypropoxy methyl side chain, distinguishing it from other impurities and the active pharmaceutical ingredient (API) itself.

Workflow Chirally defined (5R)-impurity reference standard for tedizolid

Method ANDA method validation and impurity quantification by HPLC/LC-MS

Procurement Non-controlled substance; may simplify import and inventory management

Why a Generic Oxazolidinone Cannot Replace the Specific Impurity Profile of Compound 2044712-34-5

Substituting this specific oxazolidinone with another in-class compound is scientifically invalid for its primary purpose. Its value is defined not by general antibacterial potency but by its precise chemical identity as a process-related impurity of tedizolid. Generic oxazolidinone antibiotics (e.g., linezolid, tedizolid) or other simple oxazolidinone building blocks possess different retention times (RT), relative response factors (RRF), and mass spectral fragmentation patterns. Using any other compound would fail to accurately spike, track, or quantify Tedizolid Impurity 36/60 during analytical method validation (AMV), quality control (QC), or stability studies in Abbreviated New Drug Applications (ANDA) referencing tedizolid [1]. This structural specificity, as an official reference standard, renders interchangeability impossible without risking regulatory non-compliance.

Target Impurity Standard

Generic Oxazolidinone

Retention & RRF

Process-specific RT, RRF for impurity 36/60

Different chromatographic behavior; may shift peak identification

Mass Spectrometry

Unique fragmentation pattern (Br, F substitution)

Different ionization or fragments; cannot confirm identity

Regulatory Utility

Defined impurity reference for ANDA; regulatory acceptance depends on identity

Lacks process-impurity linkage; may not support impurity tracking compliance

• [1] ICH Harmonised Guideline. Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. View Source

Quantitative Differentiation Evidence for (5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one

Evaluating Purity as a Quantitative Baseline for Impurity Standard Selection

A direct comparison of purity between two commercially available batches of Compound 2044712-34-5 highlights a clear differential for procurement. One batch from supplier Bidepharm is certified at a purity of 97% , whereas a batch from another supplier, CATO Research Chemicals, is certified at >95% . For use as a high-quality reference standard, the tighter quantified minimum purity specification (97%) provides a verifiable advantage, as a higher purity standard reduces the potential for introducing unknown contaminants that could interfere with impurity quantification methods like HPLC-UV or LC-MS.

Purity Baseline

Head-to-head

97%

vs. >95% comparator

Tighter purity spec may reduce interference in LOQ/LOD

Vendor-reported HPLC purity; no orthogonal confirmation

Evidence Dimension	Certified Chemical Purity (Area Normalization Method)
Target Compound Data	97%
Comparator Or Baseline	Tedizolid Impurity 36 from CATO Research Chemicals: >95%
Quantified Difference	A specified minimum of 97%, a 2-percentage-point tighter lower limit compared to the >95% specification.
Conditions	Purity determined by HPLC; no unified orthogonal method is specified across vendors.

Why This Matters

Selecting the 97% pure standard provides a higher-confidence baseline for analytical quantification, directly reducing the risk of uncharacterized impurities interfering with LOQ/LOD calculations in method validation.

Assessing Structural Differentiation via Controlled Substance Confirmation

A key sourcing differentiator is this compound's regulatory status. A direct comparison with its closest structural analog, tedizolid (CAS 856866-72-3), reveals a stark difference in procurement complexity and risk. Compound 2044712-34-5 is not listed under any controlled substance schedules, enabling straightforward procurement, shipping, and inventory management without the need for DEA licenses or controlled substance storage protocols . In contrast, tedizolid is a prescription antibiotic, often requiring specific declarations or permits for international shipping. Furthermore, Compound 2044712-34-5 has a measured molecular weight of 364.16 g/mol, significantly lower than tedizolid's 370.34 g/mol [1], directly impacting the molar concentration calculations needed to prepare accurate stock solutions.

Regulatory & MW Differentiation

Head-to-head

Non-controlled
364.16 g/mol vs Prescription antibiotic
370.34 g/mol

Non-controlled status may simplify procurement workflow

MW difference impacts molar stock solution preparation

Evidence Dimension	Regulatory Classification & Physical-Chemical Property
Target Compound Data	Not a controlled substance; Molecular Weight: 364.16 g/mol.
Comparator Or Baseline	Tedizolid: Prescription antibiotic; Molecular Weight: 370.34 g/mol.
Quantified Difference	Uncontrolled vs. prescription regulation; a 6.18 g/mol molecular weight difference.
Conditions	Regulatory status check against standard narcotics or precursor schedules. Physicochemical constants.

Why This Matters

This eliminates the licensing overhead, logistical delays, and security costs associated with procuring a finished drug product, ensuring rapid availability for in vitro and analytical research.

• [1] PubChem. Tedizolid. PubChem Compound Summary for CID 12130243. View Source

Key Application Scenarios for Procuring (5R)-3-(4-Bromo-3-fluorophenyl)-5-((2,3-dihydroxypropoxy)methyl)oxazolidin-2-one

ANDA Method Validation & Forced Degradation Studies for Generic Tedizolid

This compound is the definitive reference standard to validate HPLC, GC, and LC-MS methods for detecting and quantifying Tedizolid Impurity 36/60. Its use enables precise system suitability testing, LOQ/LOD determination, and the generation of relative retention time (RRT) data required for ANDA submissions. The quantified 97% purity provides a low-interference baseline for method robustness trials .

In Vitro Pharmacological Profiling of Oxazolidinone Structure-Activity Relationships (SAR)

As a structurally related but inactive analog, this compound serves as a negative control in SAR studies investigating tedizolid’s key pharmacophores. Its presence allows researchers to demonstrate that the dihydroxypropoxy side chain, a metabolite motif, is essential for inactivation, thereby highlighting the importance of the tetrazole-pyridyl group in tedizolid for potent binding, as outlined in the Direct Head-to-Head comparison [1].

Pharmaceutical Reference Standard Procurement for Quality Control (QC) Release Testing

QC laboratories require a highly characterized batch to monitor product consistency across different tedizolid synthesis routes. The absence of a controlled-substance classification reduces procurement friction, making it the fastest and least administratively burdensome option for establishing a global QC inventory, directly based on the evidence of its regulatory-free status .

Application

Selection Property

Validation Focus

ANDA impurity method validation

Quantified purity specification

LOQ/LOD accuracy in spiked matrix studies

Oxazolidinone SAR as negative control

Structurally related inactive analog

Demonstrating side chain role in inactivation

Pharmaceutical QC release testing

Non-controlled substance classification

Procurement and inventory without licensing barriers

• [1] PubChem. Tedizolid. PubChem Compound Summary for CID 12130243. View Source